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Compound of Interest

Compound Name:
phenyl N-(4-

methoxyphenyl)carbamate

CAS No.: 20950-96-3

Cat. No.: B1614741

Get Quote

Phenyl N-(4-methoxyphenyl)carbamate (C₁₄H₁₃NO₃) is a carbamate derivative of significant

interest in organic synthesis and medicinal chemistry.[1][2] The carbamate functional group is a

critical structural motif in a multitude of approved pharmaceuticals and prodrugs.[3] Its value

lies in its high chemical and proteolytic stability, and its capacity to act as a bioisostere,

effectively mimicking a peptide bond to enhance metabolic stability against proteases.[3][4]

This guide presents a reliable and efficient method for the synthesis of Phenyl N-(4-
methoxyphenyl)carbamate, a valuable building block for further chemical exploration.

Chapter 1: Synthetic Strategy and Mechanistic
Overview
The Chosen Synthetic Route: Nucleophilic Acyl
Substitution
The most direct and widely employed method for the synthesis of N-aryl carbamates is the

reaction of an amine with a suitable chloroformate.[5] This protocol utilizes the reaction

between 4-methoxyaniline (also known as p-anisidine) and phenyl chloroformate. This
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approach is favored for its high efficiency, straightforward execution, and the ready availability

of the starting materials.

The core of this reaction is a nucleophilic acyl substitution. The nitrogen atom of 4-

methoxyaniline, possessing a lone pair of electrons, acts as the nucleophile. It attacks the

highly electrophilic carbonyl carbon of phenyl chloroformate.[6] Phenyl chloroformate is an

excellent electrophile due to the inductive effect of the two electronegative atoms (oxygen and

chlorine) attached to the carbonyl carbon.

Reaction Mechanism
The reaction proceeds in a well-understood, two-step mechanism:

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-methoxyaniline

attacks the carbonyl carbon of phenyl chloroformate, leading to the formation of a tetrahedral

intermediate.

Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl

double bond and expelling the chloride ion, the most stable leaving group.

A non-nucleophilic organic base, such as triethylamine, is crucial for the success of the

reaction.[1] It acts as a scavenger for the hydrochloric acid (HCl) byproduct generated during

the reaction. By neutralizing the acid to form triethylammonium chloride, the base prevents the

protonation of the starting amine (which would render it non-nucleophilic) and drives the

reaction equilibrium towards the product.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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